N-allyl-5-bromothiophene-2-carboxamide
Description
Scientific Research Applications
Proteomics Research
N-allyl-5-bromothiophene-2-carboxamide: is utilized in proteomics research as a specialty chemical . Its unique structure allows for the study of protein interactions and functions, which is crucial in understanding biological processes and disease mechanisms.
Synthesis of Bioactive Alkaloids
The compound serves as a precursor in the synthesis of bioactive alkaloids . Its reactivity enables the construction of complex molecules that can mimic natural alkaloids, which often have significant pharmacological activities.
Construction of Aza-Quaternary Carbon Centers
Researchers have used N-allyl-5-bromothiophene-2-carboxamide to construct aza-quaternary carbon centers . These centers are important in medicinal chemistry for creating stereocenters, which can greatly influence the biological activity of a molecule.
Rearrangement Reactions
The compound undergoes unexpected rearrangement reactions to form new molecular structures . This property is exploited in synthetic chemistry to develop new methods and protocols for constructing complex molecules.
Accelerating Effects in Anionic Aza-Claisen Rearrangement
It has been studied for its accelerating effects in anionic aza-Claisen rearrangement reactions . This rearrangement is a valuable tool in organic synthesis for creating new carbon-nitrogen bonds.
Development of Stereoselective Methods
N-allyl-5-bromothiophene-2-carboxamide: is instrumental in the development of stereoselective methods . These methods are essential for producing enantiomerically pure compounds, which is a critical aspect of drug development.
Study of Substituent Effects on Reaction Rates
The compound is used to study the effects of substituents on reaction rates . Understanding these effects can lead to the design of more efficient synthetic routes in chemical manufacturing.
properties
IUPAC Name |
5-bromo-N-prop-2-enylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNOS/c1-2-5-10-8(11)6-3-4-7(9)12-6/h2-4H,1,5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNPQPCIRGKJLNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=C(S1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30401667 |
Source
|
| Record name | 5-Bromo-N-(prop-2-en-1-yl)thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30401667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-allyl-5-bromothiophene-2-carboxamide | |
CAS RN |
392238-35-6 |
Source
|
| Record name | 5-Bromo-N-(prop-2-en-1-yl)thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30401667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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